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Compound of Interest

Compound Name: Ferric ammonium oxalate

Cat. No.: B1630458 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of ferric ammonium
oxalate in two common laboratory solvents: water and ethanol. This document is intended for

researchers, scientists, and professionals in the field of drug development and other scientific

disciplines where this compound is utilized.

Executive Summary
Ferric ammonium oxalate, a complex salt with the formula (NH₄)₃[Fe(C₂O₄)₃], is a compound

of interest in various chemical applications, including blueprinting and the synthesis of iron

oxides. Understanding its solubility is critical for its effective use in experimental and industrial

settings. This guide consolidates available data on its solubility in water and ethanol, provides a

detailed experimental protocol for solubility determination, and presents a logical workflow for

its synthesis and thermal decomposition.

Solubility Data
Ferric ammonium oxalate's solubility is significantly dependent on the solvent and its

hydration state. The most commonly available form is the trihydrate, (NH₄)₃[Fe(C₂O₄)₃]·3H₂O.
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Solvent Qualitative Solubility
Quantitative Solubility (
g/100 mL)

Water
Soluble to Very Soluble[1][2][3]

[4][5]

Data not available in searched

literature

Ethanol
Insoluble (for the trihydrate

form)[1]

Data not available in searched

literature

Note on Solubility in Ethanol: While some sources may indicate solubility in "alcohol," more

specific and reliable sources state that the trihydrate form of ferric ammonium oxalate is

insoluble or practically insoluble in ethanol.[1] This discrepancy may arise from differences in

the hydration state of the compound being described.

Factors Influencing Solubility
The solubility of ferric ammonium oxalate in aqueous solutions can be influenced by several

factors:

Temperature: Generally, the solubility of salts like ferric ammonium oxalate in water

increases with higher temperatures.[6]

pH: The stability of the ferric oxalate complex is pH-dependent, which can, in turn, affect its

solubility.[6]

Presence of other ions: The common ion effect and the presence of other electrolytes in the

solution can alter the solubility.[6]

Experimental Protocol: Determination of Solubility
The following is a general method for determining the solubility of a solid inorganic salt like

ferric ammonium oxalate in water as a function of temperature.

Objective: To determine the concentration of a saturated solution of ferric ammonium oxalate
in water at various temperatures.

Materials:
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Ferric ammonium oxalate trihydrate

Distilled or deionized water

Erlenmeyer flask

Stir plate and magnetic stir bar

Water bath with temperature control

Calibrated thermometer

Syringe with a filter attachment

Pre-weighed weighing bottles

Analytical balance

Drying oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of ferric ammonium oxalate to a known volume of distilled water

in an Erlenmeyer flask.

Place the flask in a temperature-controlled water bath set to the desired temperature (e.g.,

25 °C).

Stir the solution vigorously using a magnetic stirrer to ensure equilibrium is reached. A

minimum of 24 hours is recommended to ensure saturation.

Sample Collection:

Once equilibrium is reached, allow the solution to stand undisturbed for a sufficient time to

let the excess solid settle.
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Carefully draw a known volume of the clear supernatant liquid into a syringe fitted with a

filter to prevent the transfer of any undissolved solid.

Gravimetric Analysis:

Dispense the filtered, saturated solution into a pre-weighed weighing bottle and record the

exact mass of the solution.

Place the weighing bottle in a drying oven set to a temperature that will evaporate the

water without decomposing the salt (e.g., 80-90 °C).

Heat the sample to a constant weight.

After cooling to room temperature in a desiccator, reweigh the weighing bottle containing

the dry ferric ammonium oxalate.

Calculation of Solubility:

The mass of the dissolved ferric ammonium oxalate is the final weight of the weighing

bottle and salt minus the initial weight of the empty weighing bottle.

The mass of the water is the initial mass of the solution minus the final mass of the dry

salt.

Calculate the solubility in grams of solute per 100 g of water.

Temperature Variation:

Repeat the procedure at different temperatures to construct a solubility curve.

Synthesis and Decomposition Workflow
Ferric ammonium oxalate can be synthesized and subsequently used as a precursor for iron

oxides. The following diagram illustrates this general workflow.
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Synthesis

Thermal Decomposition

Ferric Chloride (FeCl₃)

Reaction in Aqueous Solution

Ammonium Oxalate ((NH₄)₂C₂O₄)

Ferric Ammonium Oxalate ((NH₄)₃[Fe(C₂O₄)₃])Precipitation & Crystallization Heating (≥ 200°C)

Iron(III) Oxide (Fe₂O₃)

Gaseous Byproducts (NH₃, H₂O, CO, CO₂)

Compound Properties

Solvent Properties

Environmental Conditions

Solubility of
Ferric Ammonium Oxalate

Hydration State
(Anhydrous vs. Trihydrate)

Solvent Type
(e.g., Water, Ethanol)

Polarity Temperature pH of Solution Presence of Other Ions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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